Cas no 110235-92-2 (3-Pyridinecarboxylic acid,2-[5-(4-chlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid,2-[5-(4-chlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester
• CAS No: 110235-92-2
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 1192209
• Update Time: 2024-08-05

3-Pyridinecarboxylic acid,2-[5-(4-chlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid,2-[5-(4-chlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester
• 3-Pyridinecarboxylic acid, 2-[5-(4-chlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester

• Inchi： 1S/C17H14ClN3O2/c1-21-15(11-5-7-12(18)8-6-11)10-14(20-21)16-13(17(22)23-2)4-3-9-19-16/h3-10H,1-2H3
• InChI Key： TUFWQYGEPMKPKY-UHFFFAOYSA-N
• SMILES： C1(C2C=C(C3=CC=C(Cl)C=C3)N(C)N=2)=NC=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 327.07762

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 483.2±45.0 °C(Predicted)
• PSA: 57.01
• pka: -0.05±0.29(Predicted)